4-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

• IUPAC Name: 4-(1-cyclopropylsulfonylazetidin-3-yl)oxypyridine-2-carboxamide
• InChI: InChI=1S/C12H15N3O4S/c13-12(16)11-5-8(3-4-14-11)19-9-6-15(7-9)20(17,18)10-1-2-10/h3-5,9-10H,1-2,6-7H2,(H2,13,16)
• InChI Key: NUBDSCZMOMLLIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CC(C2)OC3=CC(=NC=C3)C(=O)N
• Molecular Formula: C12H15N3O4S
• Molecular Weight: 297.33 g/mol
• CAS No.: 2640967-27-5

Description

The compound “4-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom, linked to an azetidine ring, which is a four-membered cyclic amine, through an oxygen atom. The azetidine ring is further substituted with a cyclopropane sulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and azetidine rings, and the cyclopropane sulfonyl group. The azetidine ring is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring.

Scientific Research Applications

4-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been studied extensively for its potential applications in a variety of scientific fields. It has been used as a reagent in drug synthesis and protein synthesis, as well as in enzyme inhibition studies. This compound has been used to synthesize a variety of drugs, including antifungals and antivirals, as well as to study the structure and function of proteins. It has also been used to study the inhibition of enzymes, such as proteases and kinases, which are involved in various biological processes.

Mechanism of Action

The mechanism of action of 4-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide is not completely understood. It is believed to interact with proteins and enzymes through a variety of mechanisms, including covalent bonding, hydrogen bonding, and hydrophobic interactions. It is also thought to interact with the active sites of enzymes, which can lead to inhibition of their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have some effects on the activity of enzymes involved in various biological processes, such as proteases and kinases. It has also been shown to have some effects on the structure and function of proteins.

Advantages and Limitations for Lab Experiments

4-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has a number of advantages for laboratory experiments. It is a highly versatile compound that can be used in a variety of applications. It is also easy to synthesize and can be stored for long periods of time. However, it is also important to consider the limitations of this compound for laboratory experiments. It is a highly reactive compound and can be difficult to work with in some situations. It is also important to consider the safety implications of working with this compound, as it can be toxic in high concentrations.

Future Directions

There are a number of potential future directions for the use of 4-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide in scientific research. One potential direction is the use of this compound in drug discovery and development. This compound could be used to synthesize new drugs or to study the structure and function of existing drugs. Another potential direction is the use of this compound to study the inhibition of enzymes involved in various biological processes. Finally, this compound could also be used to study the structure and function of proteins, which could lead to new insights into the biological processes they are involved in.

Synthesis Methods

4-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide is synthesized by a two-step process that involves the reaction of 1-(cyclopropanesulfonyl)azetidin-3-yl chloride with 2-pyridinecarboxylic acid in the presence of a base. The reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). The first step of the reaction involves the formation of the 1-(cyclopropanesulfonyl)azetidin-3-yl chloride, which is then reacted with the 2-pyridinecarboxylic acid to form the desired product. The reaction is complete when the desired product is obtained in a yield of greater than 90%.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures should be followed when working with this compound to minimize potential risks.